Cas no 75992-50-6 ((r)-3-Amino-4-methylpentanoic acid)

(r)-3-Amino-4-methylpentanoic acid structure
75992-50-6 structure
Product Name:(r)-3-Amino-4-methylpentanoic acid
CAS No:75992-50-6
MF:C6H13NO2
MW:131.172921895981
MDL:MFCD01076231
CID:560817
PubChem ID:2761558
Update Time:2025-04-19

(r)-3-Amino-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Amino-4-methylpentanoic acid
    • D-β-Hoval-OH
    • L-beta-leucine
    • Pentanoic acid,3-amino-4-methyl-, (3R)-
    • (R)-HOMO-BETA-VALINE
    • (3R)-3-Amino-4-methylvaleric acid
    • (R)-?-Homovaline
    • (r)-3-amino-4-methyl-pentanoic acid
    • (R)-A-Homovaline
    • (R)-b-homovaline
    • (S)-3-Amino-4-methyl-valeriansaeure
    • (S)-3-amino-4-methyl-valeric acid
    • AmbotzHAA8610
    • (3R)-(-)-3-Amino-4-methylpentanoic acid
    • (3R)-3-Amino-4-methylpentanoic acid
    • (r)-beta-homovaline
    • (3R)-beta-Leucine
    • Pentanoic acid, 3-amino-4-methyl-, (3R)-
    • beta-Leucine
    • L-beta-homovaline
    • (3R)-beta-2-Amino-4-methylvaleric acid
    • beta-3-homovaline
    • (R)--Homovaline
    • (R)- -Homovaline
    • (3R)--leucine
    • C02486
    • GLUJNGJDHCTUJY-RXMQYKEDS
    • (r)-3-Amino-4-methylpentanoic acid
    • MDL: MFCD01076231
    • Inchi: 1S/C6H13NO2/c1-4(2)5(7)3-6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m1/s1
    • InChI Key: GLUJNGJDHCTUJY-RXMQYKEDSA-N
    • SMILES: OC(C[C@H](C(C)C)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.035±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 206 ºC
  • Boiling Point: 232.0±23.0 ºC (760 Torr),
  • Flash Point: 94.1±22.6 ºC,
  • Solubility: Dissolution (81 g/l) (25 º C),

(r)-3-Amino-4-methylpentanoic acid Security Information

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